N-[(2-methoxyphenyl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C19H18N2O3/c1-12-17(14-8-4-5-9-15(14)21-12)18(22)19(23)20-11-13-7-3-6-10-16(13)24-2/h3-10,21H,11H2,1-2H3,(H,20,23)
• InChI Key: JSIFOTKZTAVSLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

“N-[(2-methoxyphenyl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide” is a complex organic compound that contains several functional groups. It has an indole group, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The molecule also contains a methoxy group (-OCH3), an acetamide group (CH3CONH2), and a methyl group (-CH3).

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the indole and acetamide moieties. The indole could potentially be synthesized from a Fischer indole synthesis or a Bartoli indole synthesis. The acetamide group could be introduced through a nucleophilic acyl substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole group is aromatic and planar, which could contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The indole moiety is electron-rich and could undergo electrophilic aromatic substitution reactions. The acetamide group could participate in nucleophilic acyl substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar acetamide group could increase its solubility in polar solvents.

Scientific Research Applications

Antioxidant Properties

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Antiviral Activity

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Anti-inflammatory Activity

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Anticancer Activity

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Anti-HIV Activity

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Antimicrobial Activity

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Antitubercular Activity

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Antidiabetic Activity

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many indole derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could explore the potential applications of this compound, particularly in the field of medicinal chemistry given the biological activity of many indole derivatives. Further studies could also investigate the synthesis and characterization of this compound.